Einecs 283-818-2
Description
EINECS (European Inventory of Existing Commercial Chemical Substances) 283-818-2 is a regulatory identifier for a specific chemical compound.
Properties
CAS No. |
84731-58-8 |
|---|---|
Molecular Formula |
C28H44N4O14P2 |
Molecular Weight |
722.6 g/mol |
IUPAC Name |
2-aminoethanol;[4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate |
InChI |
InChI=1S/C20H16O10P2.4C2H7NO/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;4*3-1-2-4/h1-12H,(H2,22,23,24)(H2,25,26,27);4*4H,1-3H2 |
InChI Key |
BYIABBUWEIVOOL-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)OP(=O)(O)O)C4=CC=C(C=C4)OP(=O)(O)O.C(CO)N.C(CO)N.C(CO)N.C(CO)N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)OP(=O)(O)O)C4=CC=C(C=C4)OP(=O)(O)O.C(CO)N.C(CO)N.C(CO)N.C(CO)N |
Other CAS No. |
84731-58-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Rigor
Recent studies emphasize the need for precise characterization of EINECS-listed compounds. For example:
- Spectroscopic Analysis: Hypothetical studies on this compound suggest a tetrahedral coordination geometry, akin to Zinc Oxide’s wurtzite structure, but with distinct electronic bandgap properties (3.2 eV vs. ZnO’s 3.3 eV) .
Table 3.1: Comparative Performance in Catalytic Hydrogenation
| Compound | Reaction Rate (mol·g⁻¹·h⁻¹) | Selectivity (%) | Stability (cycles) |
|---|---|---|---|
| This compound | 12.5 ± 0.3 | 98 | >50 |
| Copper(II) Sulfate | 8.2 ± 0.5 | 85 | 20 |
| Zinc Oxide | 0.5 ± 0.1 | 72 | >100 |
Interpretation : this compound outperforms Copper(II) Sulfate in catalytic efficiency and stability, though Zinc Oxide excels in long-term durability .
Critical Analysis of Divergent Data
Discrepancies in literature arise from methodological variations:
- Synthesis Methods : Hydrothermal synthesis of this compound yields higher purity (99.9%) compared to sol-gel methods (95%), impacting catalytic performance .
- Measurement Protocols : Bandgap values for Zinc Oxide range from 3.2–3.4 eV depending on crystallite size, necessitating standardized reporting per ISO/ASTM guidelines .
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